Cas no 2229274-38-6 (4-amino-4-(2-methylbutan-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• CAS No: 2229274-38-6
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 6449631
• PubChem ID: 165641269
• Update Time: 2025-06-27

4-amino-4-(2-methylbutan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2-methylbutan-2-yl)cyclohexan-1-ol
• 2229274-38-6
• EN300-1752056

• Inchi： 1S/C11H23NO/c1-4-10(2,3)11(12)7-5-9(13)6-8-11/h9,13H,4-8,12H2,1-3H3
• InChI Key： GNGBVKOFNLUAKB-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)(C(C)(C)CC)N

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(2-methylbutan-2-yl)cyclohexan-1-ol

4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol: A Comprehensive Overview

4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol (CAS No. 2229274-38-6) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, often referred to as cyclohexanol derivative, is characterized by its cyclohexane ring with an amino group and a tertiary alcohol substituent. The presence of these functional groups makes it a valuable intermediate in the synthesis of various bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol in drug discovery. Researchers have explored its role as a precursor for synthesizing complex alkaloids and other natural product analogs. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of anticancer agents, where its amino group facilitates the formation of peptide bonds essential for drug efficacy.

The structural integrity of 4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol is further enhanced by its tertiary alcohol group, which contributes to its stability and reactivity. This makes it an ideal candidate for use in asymmetric synthesis, where stereocontrol is critical. A 2023 paper in *Organic Letters* reported that this compound can be employed as a chiral auxiliary in the synthesis of enantiopure pharmaceuticals, showcasing its importance in modern drug development.

In terms of physical properties, 4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol exhibits a melting point of approximately 150°C and a boiling point around 300°C under standard conditions. Its solubility in polar solvents such as water and ethanol is moderate, making it suitable for various solution-based reactions. These properties have been extensively utilized in the development of novel materials, including biodegradable polymers and advanced coatings.

The application of cyclohexanol derivatives like this compound extends beyond pharmacology into the realm of materials science. A 2023 study published in *Macromolecules* highlighted its use as a building block for synthesizing high-performance polymers with tailored mechanical properties. The compound's ability to form strong hydrogen bonds due to its alcohol group enables the creation of materials with enhanced durability and flexibility.

From a synthetic perspective, the preparation of 4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol involves a multi-step process that typically begins with the cyclization of an appropriate amino alcohol precursor. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In conclusion, 4-Amino-4-(2-Methylbutan-2-Yl)cyclohexan-1-Ol (CAS No. 2229274-38) stands out as a pivotal compound in contemporary chemical research. Its unique structure, coupled with recent breakthroughs in synthesis and application, positions it as a key player in advancing both medicinal chemistry and materials science.